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Compound of Interest

Compound Name: (2-pyridyldithio)-PEG4-alcohol

Cat. No.: B604962 Get Quote

This document provides the molecular weight and other key chemical properties of (2-
pyridyldithio)-PEG4-alcohol, a bifunctional linker molecule commonly utilized in

bioconjugation and drug development. The data is compiled from various chemical suppliers

and databases.

Chemical Properties and Molecular Weight
(2-pyridyldithio)-PEG4-alcohol is a polyethylene glycol (PEG) based linker containing a

pyridyl disulfide group and a terminal alcohol (hydroxyl) group. The pyridyl disulfide moiety is

reactive towards thiol groups, enabling the conjugation to cysteine residues in proteins, while

the hydroxyl group can be further modified. The hydrophilic PEG chain enhances the solubility

of the resulting conjugate.

The key quantitative data for this compound are summarized in the table below.
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Property Value Source

Molecular Weight 319.44 g/mol [1][2][3]

Molecular Formula C₁₃H₂₁NO₄S₂ [1][3]

CAS Number 851961-99-4 [1][4]

Purity ≥98% [1]

IUPAC Name

2-[2-[2-[2-(pyridin-2-

yldisulfanyl)ethoxy]ethoxy]etho

xy]ethanol

[4]

Experimental Protocols and Visualizations
The determination of a compound's theoretical molecular weight is based on its chemical

formula, derived from the atomic weights of its constituent elements as found on the periodic

table. This is a standard calculation and does not involve an experimental protocol.

Experimental techniques such as mass spectrometry are used to confirm the molecular weight

of a synthesized compound, and nuclear magnetic resonance (NMR) spectroscopy is used to

confirm its structure.[5] However, detailed protocols for these standard analytical methods are

extensive and beyond the scope of this document.

The request for diagrams of signaling pathways or experimental workflows is not applicable to

the characterization of a single small molecule's intrinsic properties like molecular weight. Such

diagrams are typically used to illustrate complex biological processes or multi-step

experimental procedures. Therefore, no Graphviz diagrams are provided.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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